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Compound of Interest

Compound Name: Benzyl-PEG5-acid

Cat. No.: B7840631 Get Quote

An In-Depth Technical Guide to Benzyl-PEG5-
acid
This guide provides a comprehensive overview of the chemical and physical properties of

Benzyl-PEG5-acid, a versatile bifunctional linker molecule. It is intended for researchers,

scientists, and professionals in the field of drug development and bioconjugation.

Core Properties of Benzyl-PEG5-acid
Benzyl-PEG5-acid is a polyethylene glycol (PEG) derivative that incorporates a benzyl group

and a terminal carboxylic acid. This heterobifunctional structure allows for its use in a variety of

bioconjugation applications. The PEG chain, consisting of five ethylene glycol units, imparts

increased hydrophilicity to the molecule and any conjugate it is a part of, which can improve

solubility and bioavailability.[1] The benzyl group serves as a protecting group for the alcohol,

while the carboxylic acid provides a reactive handle for conjugation to amine-containing

molecules.

Quantitative Data Summary
The key quantitative data for Benzyl-PEG5-acid are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C18H28O7 [1][2]

Molecular Weight 356.41 g/mol [1]

CAS Number 2514948-41-3

Purity ≥98%

IUPAC Name

1-phenyl-2,5,8,11,14-

pentaoxaheptadecan-17-oic

acid

Storage Temperature 2-8°C (Inert atmosphere)

Molecular Structure and Functionality
The structure of Benzyl-PEG5-acid is central to its utility. The molecule consists of a benzyl

ether at one terminus and a carboxylic acid at the other, connected by a five-unit polyethylene

glycol chain.

Benzyl Group PEG5 Chain Carboxylic Acid

C6H5CH2- -O(CH2CH2O)4- -CH2CH2- -COOH

Click to download full resolution via product page

Figure 1: Simplified block diagram of Benzyl-PEG5-acid structure.

This unique arrangement allows for a two-step conjugation strategy. The carboxylic acid can be

activated and reacted with an amine-containing molecule. Subsequently, the benzyl group can

be removed to deprotect the terminal alcohol for further functionalization.

Application in PROTAC Synthesis
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Benzyl-PEG5-acid is frequently utilized as a linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein

to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein. The linker plays a critical role in a PROTAC's efficacy by controlling the distance and

orientation between the two recruited proteins.

The general workflow for incorporating Benzyl-PEG5-acid into a PROTAC is outlined below.

Benzyl-PEG5-acid

Activate Carboxylic Acid
(e.g., with HATU/EDC)

Step 1

Couple to E3 Ligase Ligand
(Amine-functionalized)

Step 2

Deprotect Benzyl Group
(e.g., Hydrogenolysis)

Step 3

Couple to Target Protein Ligand

Step 4

Final PROTAC Molecule

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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